Cas no 1804861-31-1 (4-(Bromomethyl)-2-(difluoromethyl)-6-hydroxy-3-methylpyridine)
4-(Bromomethyl)-2-(difluoromethyl)-6-hydroxy-3-methylpyridine is a versatile brominated pyridine derivative with a difluoromethyl substituent, offering unique reactivity for synthetic applications. The bromomethyl group serves as an effective alkylating agent, enabling functionalization at the 4-position, while the difluoromethyl moiety enhances electrophilic character and metabolic stability in pharmaceutical intermediates. The hydroxyl group at the 6-position provides a handle for further derivatization or coordination. This compound is particularly valuable in medicinal chemistry and agrochemical research, where its structural features facilitate the development of bioactive molecules. Its crystalline stability and well-defined reactivity profile make it a reliable building block for heterocyclic synthesis.
1804861-31-1 structure
Product Name:4-(Bromomethyl)-2-(difluoromethyl)-6-hydroxy-3-methylpyridine
CAS No:1804861-31-1
MF:C8H8BrF2NO
MW:252.056028366089
CID:4889111
Update Time:2025-06-19
4-(Bromomethyl)-2-(difluoromethyl)-6-hydroxy-3-methylpyridine Chemical and Physical Properties
Names and Identifiers
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- 4-(Bromomethyl)-2-(difluoromethyl)-6-hydroxy-3-methylpyridine
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- Inchi： 1S/C8H8BrF2NO/c1-4-5(3-9)2-6(13)12-7(4)8(10)11/h2,8H,3H2,1H3,(H,12,13)
- InChI Key： XJFJDBAKDQIJNN-UHFFFAOYSA-N
- SMILES： BrCC1=CC(NC(C(F)F)=C1C)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 297
- XLogP3: 0.9
- Topological Polar Surface Area: 29.1
4-(Bromomethyl)-2-(difluoromethyl)-6-hydroxy-3-methylpyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029027729-250mg |
4-(Bromomethyl)-2-(difluoromethyl)-6-hydroxy-3-methylpyridine |
1804861-31-1 | 95% | 250mg |
$950.60 | 2022-04-01 | |
| Alichem | A029027729-500mg |
4-(Bromomethyl)-2-(difluoromethyl)-6-hydroxy-3-methylpyridine |
1804861-31-1 | 95% | 500mg |
$1,819.80 | 2022-04-01 | |
| Alichem | A029027729-1g |
4-(Bromomethyl)-2-(difluoromethyl)-6-hydroxy-3-methylpyridine |
1804861-31-1 | 95% | 1g |
$3,039.75 | 2022-04-01 |
4-(Bromomethyl)-2-(difluoromethyl)-6-hydroxy-3-methylpyridine Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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